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Compound of Interest

Compound Name: Butane-1,4-13C2

Cat. No.: B1626772

Essential Safety and Handling Guide for Butane-
1,4-13C2

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Butane-1,4-13C2. Adherence to these procedures is
vital for ensuring laboratory safety and proper disposal. Butane-1,4-13C2 is an isotopically
labeled compound that is also an extremely flammable gas, requiring specific handling
precautions.[1][2]

Hazard Identification and Classification

Butane-1,4-13C2 presents significant physical hazards due to its flammability and its state as a
gas under pressure.[1][2] In high concentrations, it can also act as an asphyxiant by displacing
oxygen.[1][3]

Hazard Classification GHS Code Description

Flammable Gases H220 Extremely flammable gas.[1][2]

Contains gas under pressure;
Gases Under Pressure H280 ]
may explode if heated.[1][2]

. . May displace oxygen and
Simple Asphyxiant . .
cause rapid suffocation.[3]
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to create a barrier between the researcher and the hazardous

material.[4] The following table outlines the recommended PPE for handling Butane-1,4-13C2.

Personal Protective

Body Part . Rationale
Equipment
Safety glasses or goggles. A ) )
o To protect against potential
face shield is recommended i ]
Eyes/Face ) ) ) splashes of liquefied gas and
for tasks with a higher risk of _
contact with vapors.[4][6]
splashes or releases.[4][5]
Chemical-resistant gloves To prevent skin contact with
Hands (e.g., nitrile rubber for the liquefied gas, which can
intermittent contact).[5] cause frostbite.[7]
A flame-resistant lab coat or a To protect skin and clothing
Body lab coat made of 100% cotton.  from splashes and in case of a
[8]119] flash fire.[4][8]
To protect feet from spills and
Feet Closed-toe shoes.[4]

falling objects.[6]

Respiratory

A respirator may be required
when working in poorly
ventilated areas or when
engineering controls are not

sufficient.[4]

To prevent inhalation of high
concentrations of the gas,
which can lead to

asphyxiation.[1]

Operational Plan for Safe Handling

A systematic approach to handling Butane-1,4-13C2 is essential to minimize risks. This

involves careful preparation, handling, and storage procedures.

Preparation:

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.
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Location: Ensure all handling of Butane-1,4-13C2 occurs in a well-ventilated area, such as a
chemical fume hood, to prevent the accumulation of flammable vapors.[8]

Ignition Sources: Remove all potential ignition sources from the work area, including open
flames, hot surfaces, sparks from electrical equipment, and static electricity.[1][8][10]

Equipment: Use equipment rated for cylinder pressure and compatible with the material.[10]
Ensure all components are made of metal and are properly grounded to prevent the buildup
of static electricity.[6]

Emergency Preparedness: Have a suitable fire extinguisher (e.g., an ABC extinguisher)
readily available.[8] Ensure that an emergency plan is in place to handle accidental releases.
[10]

Handling:

Cylinder Movement: Use a suitable hand truck to move gas cylinders; do not drag, roll, or
drop them.[10]

Connecting Equipment: Do not open the cylinder valve until it is connected to the equipment
prepared for use. A backflow prevention device should be used in the piping.[10]

Leak Check: After connecting the cylinder, perform a leak check on all connections using a
suitable method (e.g., Snoop leak detection fluid).

Flow Control: Open valves slowly to prevent rapid pressure changes.

Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly after
handling.[10]

Storage:

e Location: Store cylinders in a well-ventilated, secure area away from heat, direct sunlight,
and ignition sources.[1][7][10] The storage area should be free from fire risk.[1]

o Temperature: Keep the container in a location where the temperature does not exceed 50°C
(122°F).[1][11]
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» Position: Store cylinders in an upright position and secure them to prevent falling.[1][10]
o Segregation: Store away from incompatible materials, such as oxidant gases.[1]

e Labeling: Ensure all containers are clearly labeled with the identity of the contents and the
associated hazards.[12]

Disposal Plan

The disposal of Butane-1,4-13C2 and its containers must be handled as hazardous waste, in
compliance with local, state, and federal regulations.

o Contact EHS: Consult with your institution's Environmental Health and Safety (EHS)
department for specific disposal procedures.

o Empty Canisters: For commercial-level disposal, empty canisters should be placed in
designated hazardous waste containers labeled for flammable gas.[11] Do not mix with other
types of hazardous waste.[11]

o Residual Gas: Never dispose of a canister with gas remaining inside.[11] Your EHS office will
provide guidance on how to handle residual gas.

o Container Management: Keep waste containers in a cool, dry, and well-ventilated location,
away from heat and sunlight.[11]

o Waste Pickup: Arrange for a pickup of the hazardous waste through a certified waste
management company contracted by your institution.[11]

Safe Handling and Disposal Workflow

Caption: Workflow for the safe handling and disposal of Butane-1,4-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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